Cas no 207605-47-8 (DL-3-Phenylserine Hydrate)

• Product Name: DL-3-Phenylserine Hydrate
• CAS No: 207605-47-8
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• MDL: MFCD00149295
• CID: 910480
• PubChem ID: 24850383
• Update Time: 2025-04-19

DL-3-Phenylserine Hydrate Chemical and Physical Properties

Names and Identifiers

• dl-threo-3-phenylserine hydrate
• 2-Amino-3-hydroxy-3-phenylpropanoic acid xhydrate
• DL-3-Phenylserine hydrate
• AKOS006229352
• 207605-47-8
• 332383-91-2
• MFCD00004502
• SCHEMBL6950747
• Phenylalanine, beta-hydroxy-, hydrate (9CI)
• 2-amino-3-hydroxy-3-phenylpropanoic acid;hydrate
• GEO-02134
• DL-3-Phenylserine hydrate, 98%
• 2-amino-3-hydroxy-3-phenylpropanoic acid hydrate
• ss-?Hydroxy-?phenylalanine Hydrate
• G86199
• DL-3-Phenylserine Hydrate

• MDL： MFCD00149295
• Inchi： 1S/C9H11NO3.H2O/c10-7(9(12)13)8(11)6-4-2-1-3-5-6;/h1-5,7-8,11H,10H2,(H,12,13);1H2
• InChI Key： DUGXBGWTWDCGNP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C(C(=O)O)N.O

Computed Properties

• Exact Mass: 199.08400
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• Color/Form: White crystals.
• Melting Point: 186 °C (dec.) (lit.)
• PSA: 92.78000
• LogP: 0.76790
• Solubility: Not determined

DL-3-Phenylserine Hydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives